Cas no 1177362-48-9 (FURO[3,2-B]PYRIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE)

• Product Name: FURO[3,2-B]PYRIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE
• CAS No: 1177362-48-9
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• MDL: MFCD09743264
• CID: 4561680
• PubChem ID: 71779056
• Update Time: 2025-05-22

FURO[3,2-B]PYRIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• furo[3,2-b]pyridine-2-carboxylic acid hydrochloride
• FURO[3,2-B]PYRIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE

• MDL： MFCD09743264
• Inchi： 1S/C8H5NO3.ClH/c10-8(11)7-4-5-6(12-7)2-1-3-9-5;/h1-4H,(H,10,11);1H
• InChI Key： COYXEKGHLJCIHX-UHFFFAOYSA-N
• SMILES： C(C1OC2=CC=CN=C2C=1)(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on FURO[3,2-B]PYRIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE

Furo[3,2-B]Pyridine-2-Carboxylic Acid Hydrochloride: A Comprehensive Overview

Furo[3,2-b]pyridine-2-carboxylic acid hydrochloride, with the CAS number 1177362-48-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery and material science. The structure of furo[3,2-b]pyridine-2-carboxylic acid hydrochloride consists of a fused bicyclic system combining a pyridine ring and a furan ring, with a carboxylic acid group attached at the 2-position. The hydrochloride salt form indicates that the compound exists as its acidic counterpart in this specific formulation.

Recent studies have highlighted the potential of furo[3,2-b]pyridine-2-carboxylic acid hydrochloride as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cellular signaling pathways. This finding underscores its potential as a lead compound for drug development.

The synthesis of furo[3,2-b]pyridine-2-carboxylic acid hydrochloride involves a multi-step process that typically begins with the preparation of the parent pyridine derivative. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the yield and purity of this compound. These methods not only enhance the efficiency of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of physical properties, furo[3,2-b]pyridine-2-carboxylic acid hydrochloride is known for its high solubility in polar solvents, which is advantageous for its application in pharmaceutical formulations. Its stability under various storage conditions has also been evaluated, making it suitable for long-term use in research and development settings.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of furo[3,2-b]pyridine-2-carboxylic acid hydrochloride. By employing molecular docking simulations and quantum mechanical calculations, scientists have gained insights into its binding affinity with target proteins. These computational approaches have not only accelerated the drug discovery process but also provided valuable information for further structural modifications to enhance its pharmacokinetic properties.

Looking ahead, the integration of artificial intelligence (AI) tools into the study of furo[3,2-b]pyridine-2-carboxylic acid hydrochloride is expected to revolutionize its development trajectory. AI-driven algorithms can predict potential drug candidates with higher accuracy and speed compared to traditional methods. This innovation holds immense promise for advancing our understanding of this compound's therapeutic potential and optimizing its use in clinical settings.

In conclusion, furo[3,2-b]pyridine-2-carboxylic acid hydrochloride (CAS No 1177362-48-9) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with cutting-edge research findings and innovative synthetic methodologies, positions it as a key player in the ongoing quest for novel therapeutic solutions.